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Compound of Interest

Compound Name: MPP+ iodide

Cat. No.: B127122 Get Quote

MPP+ is the toxic bioactivation product of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine

(MPTP).[1] MPTP, being lipid-soluble, can readily cross the blood-brain barrier.[2] Within the

brain, primarily in astrocytes, MPTP is metabolized by monoamine oxidase B (MAO-B) into its

toxic form, MPP+.[2] This charged molecule is then selectively taken up by dopaminergic

neurons through the dopamine transporter (DAT).[3][4] Once inside the neuron, MPP+ is

concentrated in the mitochondria due to the organelle's negative membrane potential. This

accumulation is the critical first step in its neurotoxic cascade.
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Workflow: MPTP Conversion to Intramitochondrial MPP+
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Signaling Pathway: MPP+-Induced Cellular Pathology
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Logical Relationship: MPP+ Stress and α-Synuclein Aggregation
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Experimental Workflow: In Vitro MPP+ Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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